Cas no 1153107-93-7 (4-(hydroxymethyl)-2-Thiazolecarboxylic acid)
1153107-93-7 structure
Product Name:4-(hydroxymethyl)-2-Thiazolecarboxylic acid
CAS No:1153107-93-7
MF:C5H5NO3S
MW:159.163100004196
CID:1099926
PubChem ID:43664321
Update Time:2025-04-20
4-(hydroxymethyl)-2-Thiazolecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(hydroxymethyl)-2-Thiazolecarboxylic acid
- BTHBLFHNDLOAKK-UHFFFAOYSA-N
- 4-(hydroxymethyl)thiazole-2-carboxylic acid
- DB-425579
- SCHEMBL1421329
- 1153107-93-7
- ALBB-037126
-
- Inchi: 1S/C5H5NO3S/c7-1-3-2-10-4(6-3)5(8)9/h2,7H,1H2,(H,8,9)
- InChI Key: BTHBLFHNDLOAKK-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=NC(=C1)CO
Computed Properties
- Exact Mass: 158.99901420g/mol
- Monoisotopic Mass: 158.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 98.7Ų
4-(hydroxymethyl)-2-Thiazolecarboxylic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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